Cas no 43192-03-6 (4-HYDROXYLAMINO-2-NITROTOLUENE)

• Product Name: 4-HYDROXYLAMINO-2-NITROTOLUENE
• CAS No: 43192-03-6
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD19317325
• CID: 928820
• PubChem ID: 5488054
• Update Time: 2025-05-19

4-HYDROXYLAMINO-2-NITROTOLUENE Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXYLAMINO-2-NITROTOLUENE
• N-(4-methyl-3-nitrophenyl)hydroxylamine
• 4-(Hydroxylamino)-2-nitrotoluene
• CCRIS 4405
• UNII-YUG67VF6XY
• 43192-03-6
• SCHEMBL2819135
• N-(3-Nitro-4-methylphenyl)hydroxylamine
• AJABDGUPMVJPGF-UHFFFAOYSA-N
• N-(3-nitro-4-methylphenyl)-hydroxylamine
• Benzenamine, N-hydroxy-4-methyl-3-nitro-
• N-Hydroxy-4-methyl-3-nitrobenzenamine
• DTXSID30195771
• DB-263129
• YUG67VF6XY

• MDL： MFCD19317325
• Inchi： 1S/C7H8N2O3/c1-5-2-3-6(8-10)4-7(5)9(11)12/h2-4,8,10H,1H3
• InChI Key： AJABDGUPMVJPGF-UHFFFAOYSA-N
• SMILES： ONC1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.053492
• Monoisotopic Mass: 168.053492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.1

Experimental Properties

• Density: 1.424
• Boiling Point: 302.7°C at 760 mmHg
• Flash Point: 136.9°C
• Refractive Index: 1.671

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-HYDROXYLAMINO-2-NITROTOLUENE

Introduction to 4-HYDROXYLAMINO-2-NITROTOLUENE (CAS No. 43192-03-6)

4-Hydroxyamino-2-nitrotoluene, identified by the Chemical Abstracts Service Number (CAS No.) 43192-03-6, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, characterized by its nitro and hydroxylamino functional groups, has garnered attention due to its versatile applications in the development of fine chemicals and potential therapeutic agents. The structural uniqueness of 4-hydroxyamino-2-nitrotoluene positions it as a valuable building block for synthesizing more complex molecules, making it a subject of extensive research in academic and industrial settings.

The molecular structure of 4-hydroxyamino-2-nitrotoluene consists of a toluene core substituted with a nitro group at the 2-position and a hydroxylamino group at the 4-position. This arrangement imparts distinct reactivity patterns, allowing for various chemical transformations that can be exploited in synthetic pathways. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxylamino) groups creates a balance that influences its interactions with other molecules, making it a promising candidate for further functionalization.

In recent years, advancements in synthetic methodologies have enabled more efficient and selective preparations of 4-hydroxyamino-2-nitrotoluene. Researchers have been exploring novel catalytic systems and green chemistry approaches to optimize its synthesis, reducing environmental impact while improving yield and purity. These innovations align with the broader industry trend toward sustainable chemical production, ensuring that compounds like 4-hydroxyamino-2-nitrotoluene can be utilized responsibly.

The applications of 4-hydroxyamino-2-nitrotoluene extend beyond basic intermediates. In pharmaceutical research, this compound has been investigated for its potential role in the synthesis of bioactive molecules. Specifically, its structural features make it a candidate for developing novel drugs targeting various biological pathways. For instance, derivatives of 4-hydroxyamino-2-nitrotoluene have shown promise in preclinical studies as modulators of enzyme activity and as precursors to more complex pharmacophores. The nitro group can be reduced to an amine, opening up avenues for further derivatization into amine-based therapeutics.

Moreover, the agrochemical sector has also shown interest in 4-hydroxyamino-2-nitrotoluene due to its potential as a precursor for herbicides and pesticides. The unique reactivity of its functional groups allows for the design of molecules with specific biological activities against pests or weeds. Such applications highlight the compound's versatility and its importance in addressing global challenges related to food security and crop protection.

From an industrial perspective, 4-hydroxyamino-2-nitrotoluene plays a crucial role in the production of dyes, pigments, and specialty chemicals. Its ability to undergo diverse transformations makes it a valuable raw material for creating colorants with specific properties. The fine chemical industry leverages this compound to produce high-performance materials used in textiles, coatings, and other industrial applications.

Recent research has also delved into the spectroscopic and computational studies of 4-hydroxyamino-2-nitrotoluene, aiming to deepen understanding of its electronic structure and reactivity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and computational chemistry have provided insights into how this compound behaves under different conditions. These studies not only enhance our fundamental knowledge but also guide the development of new synthetic strategies.

The safety profile of 4-hydroxyamino-2-nitrotoluene is another critical area of focus. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Researchers emphasize the importance of using appropriate personal protective equipment (PPE) when working with this compound, along with ensuring adequate ventilation in workspaces.

In conclusion, 4-hydroxyamino-2-nitrotoluene (CAS No. 43192-03-6) represents a fascinating compound with broad utility across multiple sectors. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and industrial chemistry. As research continues to uncover new possibilities for this molecule, its significance is likely to grow further, reinforcing its position as a cornerstone in modern chemical synthesis.